Saurufuran A
Overview
Description
Saurufuran A is a natural product found in Saururus chinensis with data available.
Scientific Research Applications
Activation of Peroxisome Proliferator-Activated Receptor Gamma
Saurufuran A, obtained from the root of Saururus chinensis, has been found effective in activating the peroxisome proliferator-activated receptor gamma (PPARgamma). This compound shows an EC(50) value of 16.7 microM, indicating its potential in biomedical research related to PPARgamma activation (Hwang et al., 2002).
Anti-inflammatory Activity in Asthma
Ethanol extracts of Saururus chinensis, which include Saurufuran A, have demonstrated anti-inflammatory effects in an ovalbumin-sensitized airway inflammation model. The study found significant suppression of allergic airway inflammation and reduction in the production of various cytokines and eicosanoids, suggesting the potential therapeutic role of Saurufuran A in asthma management (Quan et al., 2010).
Implications in Environmental Science
While not directly related to Saurufuran A, research methodologies and approaches in environmental science, such as the use of remote sensing and geographic information science, can provide valuable insights into the ecological sources and implications of compounds like Saurufuran A. These technologies aid in understanding the relationship between plant species like Saururus chinensis and their environments, which is critical for sustainable harvesting and conservation efforts (Turner, 2003).
Overall Scientific Context
It's important to view the research on Saurufuran A within the broader context of scientific discovery and innovation. The advancement in scientific knowledge, including the discovery and application of compounds like Saurufuran A, is part of a larger scientific endeavor to understand and utilize natural resources for societal benefit (Press, 2013).
properties
Product Name |
Saurufuran A |
|---|---|
Molecular Formula |
C20H28O3 |
Molecular Weight |
316.4 g/mol |
IUPAC Name |
(2Z,6E,10E)-2,6,10-trimethyl-12-(3-methylfuran-2-yl)dodeca-2,6,10-trienoic acid |
InChI |
InChI=1S/C20H28O3/c1-15(9-6-10-18(4)20(21)22)7-5-8-16(2)11-12-19-17(3)13-14-23-19/h7,10-11,13-14H,5-6,8-9,12H2,1-4H3,(H,21,22)/b15-7+,16-11+,18-10- |
InChI Key |
BMGJSWCTAGIXJL-SBFKIVPVSA-N |
Isomeric SMILES |
CC1=C(OC=C1)C/C=C(\C)/CC/C=C(\C)/CC/C=C(/C)\C(=O)O |
SMILES |
CC1=C(OC=C1)CC=C(C)CCC=C(C)CCC=C(C)C(=O)O |
Canonical SMILES |
CC1=C(OC=C1)CC=C(C)CCC=C(C)CCC=C(C)C(=O)O |
synonyms |
saurufuran A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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